Cas no 1178719-76-0 (3-(2-Chloro-4-fluoro-phenoxy)propanenitrile)

• Product Name: 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile
• CAS No: 1178719-76-0
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• MDL: MFCD12771060
• CID: 5186727
• Update Time: 2026-03-05

3-(2-Chloro-4-fluoro-phenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile
• 3-(2-chloro-4-fluorophenoxy)propanenitrile

• MDL： MFCD12771060
• Inchi： 1S/C9H7ClFNO/c10-8-6-7(11)2-3-9(8)13-5-1-4-12/h2-3,6H,1,5H2
• InChI Key： USSPRFJKBGQMBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile

Introduction to 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile (CAS No. 1178719-76-0)

3-(2-Chloro-4-fluoro-phenoxy)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1178719-76-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a nitrile group and a phenoxy moiety substituted with chloro and fluoro atoms, has garnered attention due to its structural versatility and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its aromatic ring system makes it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile consists of a propanenitrile backbone attached to a phenolic ring that is further functionalized with chloro and fluoro substituents. The chloro group at the 2-position and the fluoro group at the 4-position introduce distinct electronic properties to the molecule, influencing its reactivity and interactions with biological targets. This specific arrangement has been explored in various synthetic pathways, enabling the development of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the synthesis and characterization of phenoxyacetonitrile derivatives due to their potential applications in medicinal chemistry. 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile serves as a key intermediate in the preparation of more complex molecules, including herbicides, fungicides, and even therapeutic agents. Its role in multi-step syntheses underscores its importance as a building block in organic chemistry.

One of the most compelling aspects of 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile is its utility in the development of small-molecule inhibitors targeting various biological pathways. The nitrile group, for instance, can participate in hydrogen bonding interactions or act as a pharmacophore, while the phenoxy ring provides a platform for further functionalization. Researchers have leveraged these features to design molecules with activity against enzymes such as kinases, proteases, and other therapeutic targets relevant to human health.

Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluoro group in 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile contributes to these characteristics, making it an attractive candidate for further exploration. Additionally, the chloro substituent can enhance lipophilicity or serve as a leaving group in nucleophilic substitution reactions, broadening its synthetic utility.

The synthesis of 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile typically involves multi-step reactions starting from commercially available precursors. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on halogenated aromatic compounds followed by cyanation reactions. Advances in catalytic methods have also enabled more efficient and sustainable approaches to constructing this molecule, aligning with green chemistry principles.

In academic research, 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its structural features make it an excellent candidate for investigating electronic effects, steric hindrance, and regioselectivity in organic transformations. Such studies not only contribute to fundamental chemical knowledge but also provide insights into optimizing synthetic routes for industrial applications.

The agrochemical sector has also benefited from the exploration of phenoxyacetonitrile derivatives like 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile. These compounds exhibit potential as intermediates for developing novel pesticides with improved efficacy and environmental safety profiles. The ability to fine-tune their biological activity through structural modifications makes them valuable tools for crop protection strategies.

From a computational chemistry perspective, 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies help predict binding affinities, identify key pharmacophoric elements, and guide medicinal chemists in designing next-generation molecules with enhanced therapeutic properties.

The future prospects of 3-(2-Chloro-4-fluoro-phenoxy)propanenitrile are promising, with ongoing research focusing on expanding its applications into new areas such as materials science and nanotechnology. Its unique structural features may find utility in designing functional materials or as precursors for advanced polymers with specialized properties.

In conclusion,3-(2-Chloro-4-fluoro-phenoxy)propanenitrile (CAS No. 1178719-76-0) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its synthesis, characterization, and application highlight its importance as both an intermediate and a building block in modern chemical research. As our understanding of molecular interactions continues to evolve,3-(2-Chloro-4-fluoro-phenoxy)propanenitrile will undoubtedly remain at the forefront of innovation across multiple scientific disciplines.